Cas no 2228299-41-8 (2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid
• CAS No: 2228299-41-8
• MF: C₉H₅ClF₂O₄
• MW: 250.583409070969
• CID: 6109555
• PubChem ID: 165861684
• Update Time: 2025-05-20

2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid
• 2228299-41-8
• EN300-1970312
• 2-[3-chloro-4-(difluoromethoxy)phenyl]-2-oxoacetic acid

• Inchi： 1S/C9H5ClF2O4/c10-5-3-4(7(13)8(14)15)1-2-6(5)16-9(11)12/h1-3,9H,(H,14,15)
• InChI Key： IBPLNPQJPPMATC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=O)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 249.9844427g/mol
• Monoisotopic Mass: 249.9844427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid

Introduction to 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8)

2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid, identified by the CAS number 2228299-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenyl acetic acid derivatives, characterized by its unique structural features, including a chloro group at the 2 and 3 positions of the phenyl ring and a difluoromethoxy substituent at the 4 position. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8) consists of a benzene ring substituted with chloro atoms at the 2 and 3 positions, a difluoromethoxy group at the 4 position, and an acetoacetate moiety at the 2 position. This arrangement creates a highly reactive system, capable of participating in various chemical transformations such as nucleophilic substitution, condensation reactions, and metal-catalyzed coupling reactions. These reactivity patterns make it an attractive intermediate for synthesizing more complex molecules, particularly in the context of drug discovery.

In recent years, there has been growing interest in phenyl acetic acid derivatives due to their demonstrated biological activity across multiple therapeutic areas. The structural features of 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8) suggest potential applications in the development of novel therapeutic agents. Specifically, the chloro and difluoromethoxy groups are known to enhance binding affinity to biological targets, while the acetoacetate moiety can serve as a pharmacophore for modulating enzyme activity.

One of the most compelling aspects of this compound is its potential role in oncology research. Phenyl acetic acid derivatives have been extensively studied for their ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, modifications of the phenyl ring can alter binding interactions with targets such as tyrosine kinases and transcription factors. The presence of both chloro and difluoromethoxy groups in 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8) may enhance its ability to interact with these targets, potentially leading to more potent and selective anticancer agents.

Additionally, this compound has shown promise in inflammatory disease models. Research indicates that phenyl acetic acid derivatives can modulate inflammatory pathways by interacting with receptors and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique substitution pattern of 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8) may confer enhanced anti-inflammatory properties, making it a candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-3-chloro-4-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 2228299-41-8) involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions to introduce the chloro groups, followed by nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions to install the difluoromethoxy group. The final step often involves oxidation or condensation reactions to form the acetoacetate moiety. These synthetic strategies not only demonstrate the versatility of this compound but also provide valuable insights into developing related molecules with tailored biological activities.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives similar to 2-chlorophenyl-difluoromethoxy-substituted compounds have revealed that subtle changes in electronic distribution can significantly impact binding affinity and selectivity. These insights are being leveraged to design next-generation analogs with improved pharmacokinetic profiles.

The pharmacokinetic properties of 2-chlorophenyl-difluoromethoxy-substituted compounds, including our target molecule, are also under scrutiny. Factors such as solubility, metabolic stability, and membrane permeability play crucial roles in determining their clinical efficacy. Preliminary studies suggest that optimizing these properties through structural modifications can enhance bioavailability and reduce off-target effects.

In conclusion,2-chlorophenyl-difluoromethoxy-substituted compounds represent a promising class of molecules with diverse therapeutic applications. The unique structural features of compounds like cas no2228299 41 8 make them valuable starting points for drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.